1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a cyclopropylethylamine moiety attached to a 2-methylpropan-2-ol backbone. The cyclopropyl group introduces steric constraints and enhanced lipophilicity compared to linear alkyl chains, while the tertiary alcohol (2-methylpropan-2-ol) contributes to reduced hydrogen-bonding capacity compared to primary or secondary alcohols. Its synthesis likely involves alkylation or substitution reactions, as inferred from analogous compounds (e.g., halogenation steps in indazole derivatives ).
Properties
Molecular Formula |
C9H19NO |
|---|---|
Molecular Weight |
157.25 g/mol |
IUPAC Name |
1-(1-cyclopropylethylamino)-2-methylpropan-2-ol |
InChI |
InChI=1S/C9H19NO/c1-7(8-4-5-8)10-6-9(2,3)11/h7-8,10-11H,4-6H2,1-3H3 |
InChI Key |
HXUUWYVCSOAJGB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1CC1)NCC(C)(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves several steps. One common method includes the reaction of cyclopropyl ethylamine with 2-methylpropan-2-ol under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include the use of advanced catalysts and continuous flow reactors to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: It can be reduced to form primary or secondary amines.
Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like halides, amines, and alcohols are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include cyclopropyl ketones, primary and secondary amines, and various substituted derivatives depending on the reagents and conditions used .
Scientific Research Applications
1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is utilized in biochemical assays and as a reagent in various biological studies.
Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.
Industry: The compound is used in the production of agrochemicals and perfumes due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
1-[(1-Methylethyl)amino]-3-[2-(2-propenyl)phenoxy]-2-propanol
- Structural Differences: Replaces the cyclopropylethyl group with an isopropylamino group and introduces a phenoxy-propenyl substituent.
1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol (Compound 6k)
- Structural Differences: Substitutes the cyclopropylethylamino group with a bromoindazole heterocycle.
- Functional Implications: The bromoindazole moiety confers planar aromaticity and hydrogen-bond acceptor sites, enabling DNA intercalation or kinase inhibition, unlike the non-aromatic target compound. The shared 2-methylpropan-2-ol group suggests similar solubility challenges .
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one
- Structural Differences : Features a ketone group instead of an alcohol and incorporates a 4-chlorophenyl ring.
- The cyclopropyl group here may stabilize the adjacent carbonyl group via conjugation .
1-Cyclopropyl-2-(2-methylphenyl)ethanamine
- Structural Differences : Lacks the alcohol group but shares a cyclopropylethylamine backbone.
- Functional Implications: The absence of the hydroxyl group reduces polarity, increasing blood-brain barrier permeability.
Data Table: Structural and Functional Comparison
Research Implications and Limitations
- Synthetic Challenges : The cyclopropylethyl group in the target compound may complicate synthesis due to ring strain and reactivity, as seen in halogenation protocols for indazole derivatives .
- Pharmacological Gaps: No direct activity data are available; predictions rely on structural analogs. For example, cyclopropyl groups in related amines enhance metabolic stability , while tertiary alcohols may limit bioavailability.
- Safety Considerations : Similar cyclopropyl-containing compounds require careful handling (e.g., skin protection, respiratory precautions) , suggesting analogous safety protocols for the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
